4-benzyl-1-[(5-methyl-2-furyl)methyl]piperidine

• IUPAC Name: 4-benzyl-1-[(5-methylfuran-2-yl)methyl]piperidine
• InChI: InChI=1S/C18H23NO/c1-15-7-8-18(20-15)14-19-11-9-17(10-12-19)13-16-5-3-2-4-6-16/h2-8,17H,9-14H2,1H3
• InChI Key: XXRFJVCFFFGORN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C18H23NO
• Molecular Weight: 269.4 g/mol

Description

4-benzyl-1-[(5-methyl-2-furyl)methyl]piperidine is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention due to its potential application in scientific research.

Mechanism of Action

The mechanism of action of 4-benzyl-1-[(5-methyl-2-furyl)methyl]piperidine is not well understood. However, it has been suggested that it may act by inhibiting the activity of pro-inflammatory cytokines and enzymes.
Biochemical and Physiological Effects:
Studies have shown that 4-benzyl-1-[(5-methyl-2-furyl)methyl]piperidine exhibits significant anti-inflammatory activity. It has been reported to reduce the levels of pro-inflammatory cytokines and enzymes, such as TNF-α, IL-1β, and COX-2. Additionally, it has been shown to reduce the infiltration of inflammatory cells, such as neutrophils and macrophages, into the inflamed tissues.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-benzyl-1-[(5-methyl-2-furyl)methyl]piperidine in lab experiments is its high purity and good yield. Additionally, it has been reported to exhibit significant anti-inflammatory activity, which makes it a potential candidate for the development of anti-inflammatory drugs. However, its mechanism of action is not well understood, which limits its potential application in scientific research.

Future Directions

There are several future directions for the study of 4-benzyl-1-[(5-methyl-2-furyl)methyl]piperidine. One potential direction is to further investigate its mechanism of action and identify its molecular targets. Additionally, it may be studied for its potential application in the treatment of other inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, it may be studied for its potential application in the development of novel anti-inflammatory drugs with improved efficacy and safety profiles.
Conclusion:
In conclusion, 4-benzyl-1-[(5-methyl-2-furyl)methyl]piperidine is a chemical compound that has gained significant attention due to its potential application in scientific research. It has been studied for its potential use in the treatment of inflammatory diseases and has been shown to exhibit significant anti-inflammatory activity. However, its mechanism of action is not well understood, which limits its potential application in scientific research. Further studies are needed to identify its molecular targets and potential application in the development of novel anti-inflammatory drugs.

Synthesis Methods

The synthesis of 4-benzyl-1-[(5-methyl-2-furyl)methyl]piperidine involves a multi-step process that includes the reaction of 2-acetylfuran with benzylmagnesium chloride, followed by the reaction with piperidine and reduction with sodium borohydride. This method has been reported to yield a high purity product with a good yield.

Scientific Research Applications

4-benzyl-1-[(5-methyl-2-furyl)methyl]piperidine has been studied for its potential application in various scientific research areas. It has been reported to exhibit significant anti-inflammatory activity and has been studied for its potential use in the treatment of inflammatory diseases.